[4-(5-methyl-1H-pyrazol-1-yl)phenyl]methanamine hydrochloride

• IUPAC Name: [4-(5-methylpyrazol-1-yl)phenyl]methanamine;hydrochloride
• InChI: InChI=1S/C11H13N3.ClH/c1-9-6-7-13-14(9)11-4-2-10(8-12)3-5-11;/h2-7H,8,12H2,1H3;1H
• InChI Key: GKGJJQZRBGWKBH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=NN1C2=CC=C(C=C2)CN.Cl
• Molecular Formula: C11H14ClN3
• Molecular Weight: 223.70 g/mol
• CAS No.: 1889804-67-4

Description

“[4-(5-methyl-1H-pyrazol-1-yl)phenyl]methanamine hydrochloride” is a compound that contains a pyrazole scaffold. Pyrazoles are a class of compounds characterized by a 5-membered ring structure made up of three carbon atoms and two adjacent nitrogen atoms. They have a wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry.

Synthesis Analysis

The synthesis of pyrazoles involves various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system, using heterocyclic system and multicomponent approach. The exact synthesis process for “this compound” is not specified in the search results.

Scientific Research Applications

Biological and Pharmacological Research

Cytochrome P450 Enzyme Inhibition : Compounds with structures resembling [4-(5-methyl-1H-pyrazol-1-yl)phenyl]methanamine hydrochloride have been studied for their ability to inhibit Cytochrome P450 enzymes, which play a critical role in drug metabolism and drug-drug interactions (Khojasteh et al., 2011). Selective inhibition of these enzymes can inform the development of therapeutic agents with minimized adverse interactions.

Antimicrobial and Environmental Contaminants : Research on parabens, which share some structural similarities with pyrazole derivatives, focuses on their occurrence, fate, and behavior in aquatic environments, indicating a potential research avenue for related compounds in understanding environmental contaminants and their biodegradability (Haman et al., 2015).

Material Science and Chemistry

Optoelectronic Materials : The research into quinazolines and pyrimidines for their applications in optoelectronic materials highlights the potential of nitrogen-containing heterocycles in fabricating materials for organic light-emitting diodes (OLEDs), image sensors, and photoelectric conversion elements. This suggests that similar compounds could find applications in the development of novel optoelectronic materials (Lipunova et al., 2018).

Environmental Science

Toxicity and Environmental Impact : Studies on polybrominated dibenzo-p-dioxins and dibenzofurans provide a framework for assessing the environmental impact and toxicity of brominated and chlorinated organic compounds. Similar research methodologies could be applied to assess the environmental and health impact of pyrazole derivatives and related compounds (Mennear & Lee, 1994).